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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the intrathecal (i.t.)

administration of PSB-0739 in rodent models, particularly for studies related to pain and

inflammation. PSB-0739 is a potent and selective antagonist for the P2Y12 receptor, a key

player in platelet aggregation and increasingly recognized for its role in the central nervous

system.[1] Intrathecal delivery allows for direct targeting of the spinal cord, minimizing systemic

effects.[2]

Quantitative Data Summary
The following tables summarize the quantitative data from studies investigating the effects of

intrathecal PSB-0739 administration in rodents.

Table 1: Efficacy of Intrathecal PSB-0739 in a Rat Model of Neuropathic Pain[1][3]

Dosage (mg/kg, i.t.)
Effect on Mechanical
Hyperalgesia

Minimal Effective Dose
(mED)

0.01 - 0.1
Dose-dependent inhibitory

effect
0.1 mg/kg
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Table 2: Effect of Intrathecal PSB-0739 on Inflammatory Cytokines in a Rat Model of

Inflammatory Pain[3][4][5]

Treatment Cytokine Location Effect

PSB-0739 (0.3 mg/kg,

i.t.)
IL-1β Spinal Cord

Attenuated CFA-

induced expression

PSB-0739 (0.3 mg/kg,

i.t.)
TNF-α, IL-6, IL-10 Hind Paw

Attenuated CFA-

induced expression

Experimental Protocols
Intrathecal Catheter Implantation (Rat)
This protocol describes the surgical implantation of an intrathecal catheter for repeated drug

administration.[6]

Materials:

Male Sprague-Dawley rats (202-285 g)[6]

Anesthesia (e.g., isoflurane)

Surgical instruments

Polyurethane catheter

PinPort™ access port (Instech)[6]

Antibiotics

Saline (0.9%)

Procedure:

Anesthetize the rat using a standard protocol.

Shave and sterilize the surgical area over the cisterna magna.
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Make a midline incision to expose the atlanto-occipital membrane.

Carefully incise the membrane and insert the polyurethane catheter, advancing it caudally to

the lumbar level.

Exteriorize the distal end of the catheter and connect it to a PinPort™ access port, which is

secured subcutaneously.[6]

Close the incision with sutures.

Administer post-operative antibiotics and analgesics as required.

Check catheter patency weekly by injecting 0.02 mL of saline.[6]

Intrathecal Injection via Direct Puncture (Rat)
This protocol is suitable for single-dose administration.[7][8]

Materials:

Male Sprague-Dawley rats

Anesthesia (e.g., isoflurane)

Surgical clippers

Povidone-iodine solution

25G or 30G spinal needle[7]

Microsyringe

Procedure:

Anesthetize the rat.

Shave the thoracolumbar region.[8]

Position the rat to flex the spine, widening the intervertebral spaces.
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Identify the L2-L3 intervertebral space.[9]

Insert the spinal needle at a 15-30° angle into the intervertebral space until a tail flick is

observed, indicating entry into the intrathecal space.[7][8]

Slowly inject the desired volume of PSB-0739 solution (typically 10-50 µL in rats).[7][8]

Withdraw the needle and monitor the animal for recovery from anesthesia.

Preparation and Administration of PSB-0739
Materials:

PSB-0739

Sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF)

Procedure:

Dissolve PSB-0739 in the chosen vehicle to the desired concentration.

For intrathecal injection, filter-sterilize the solution.

Administer the prepared solution according to the chosen protocol (catheter or direct

puncture).

Visualizations
Signaling Pathway of Intrathecal PSB-0739 in Pain
Modulation
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Caption: Signaling pathway of PSB-0739 in pain modulation.

Experimental Workflow for Investigating PSB-0739 in a
Neuropathic Pain Model
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Caption: Experimental workflow for PSB-0739 in neuropathic pain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/psb-0739.html
https://pubmed.ncbi.nlm.nih.gov/31736489/
https://pubmed.ncbi.nlm.nih.gov/31736489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148180/
https://pubmed.ncbi.nlm.nih.gov/24971933/
https://pubmed.ncbi.nlm.nih.gov/24971933/
https://www.researchgate.net/publication/263514738_Central_P2Y12_receptor_blockade_alleviates_inflammatory_and_neuropathic_pain_and_cytokine_production_in_rodents
https://www.criver.com/resources/optimization-intrathecal-administration-rat
https://pmc.ncbi.nlm.nih.gov/articles/PMC10216595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10216595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10216595/
https://encyclopedia.pub/entry/44656
https://www.mdpi.com/1422-0067/21/4/1272
https://www.benchchem.com/product/b610300#intrathecal-administration-of-psb-0739-in-rodents
https://www.benchchem.com/product/b610300#intrathecal-administration-of-psb-0739-in-rodents
https://www.benchchem.com/product/b610300#intrathecal-administration-of-psb-0739-in-rodents
https://www.benchchem.com/product/b610300#intrathecal-administration-of-psb-0739-in-rodents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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